Cas no 1351840-89-5 (2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy-
• CAS No: 1351840-89-5
• MF: C₁₆H₁₁FO₅S
• MW: 334.318947076797
• CID: 5217763
• Update Time: 2025-06-07

2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy-

• Inchi： 1S/C16H11FO5S/c1-21-13-4-2-3-10-9-14(16(18)22-15(10)13)23(19,20)12-7-5-11(17)6-8-12/h2-9H,1H3
• InChI Key： SJVRTZIRKXGFOH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1S(C1=CC=C(F)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy-

2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- (CAS No. 1351840-89-5): An Overview of a Potent Bioactive Compound

2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- (CAS No. 1351840-89-5) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- is characterized by a benzopyran core with specific functional groups attached. The presence of the 3-[(4-fluorophenyl)sulfonyl] and 8-methoxy substituents imparts unique properties to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common approach is the condensation of 4-fluorobenzenesulfonyl chloride with an appropriate methoxy-substituted phenol, followed by cyclization to form the benzopyran ring.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method utilized a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step.

Biological Activities

2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory effect. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- also exhibits potent antioxidant activity. It has been shown to scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Furthermore, recent research has highlighted the potential anti-cancer effects of this compound. A study published in the Cancer Research journal in 2020 demonstrated that 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Future Directions

The potential therapeutic applications of 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- are currently being explored through preclinical and early-stage clinical trials. Preliminary results from these trials have been promising, with the compound showing good safety profiles and efficacy in animal models of various diseases.

In the realm of drug development, researchers are focusing on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. One approach involves the development of prodrugs or nanoparticle formulations that can improve drug delivery and target specific tissues or organs.

The future directions for research on 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- include further elucidation of its mechanism of action at the molecular level, identification of biomarkers for patient stratification, and exploration of combination therapies with other drugs to enhance therapeutic outcomes.

Conclusion

2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-8-methoxy- (CAS No. 1351840-89-5) is a promising bioactive compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable therapeutic agent for treating various diseases.